Cas no 2287316-70-3 (2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol)

2-(4,6-Difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol is a fluorinated benzotriazole derivative with potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The benzotriazole moiety contributes to its versatility as a scaffold for heterocyclic synthesis. Its propanol side chain offers additional functionalization opportunities, enabling further derivatization. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its structural features make it suitable for use in medicinal chemistry research, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol structure

2287316-70-3 structure

Product Name:2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol

CAS No:2287316-70-3

MF:C₉H₉F₂N₃O

MW:213.184068441391

CID:5880103

PubChem ID:165737892

Update Time:2025-05-19

2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2287316-70-3
- 2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol
- EN300-6750615
- Inchi： 1S/C9H9F2N3O/c1-5(4-15)14-8-3-6(10)2-7(11)9(8)12-13-14/h2-3,5,15H,4H2,1H3
- InChI Key： LGEQSLMYXNYXTB-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1N=NN2C(C)CO)F

Computed Properties

Exact Mass: 213.07136824g/mol
Monoisotopic Mass: 213.07136824g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 50.9Å²

2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6750615-0.05g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	0.05g	$707.0	2025-03-13
Enamine	EN300-6750615-0.1g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	0.1g	$741.0	2025-03-13
Enamine	EN300-6750615-0.25g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	0.25g	$774.0	2025-03-13
Enamine	EN300-6750615-0.5g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	0.5g	$809.0	2025-03-13
Enamine	EN300-6750615-1.0g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	1.0g	$842.0	2025-03-13
Enamine	EN300-6750615-2.5g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	2.5g	$1650.0	2025-03-13
Enamine	EN300-6750615-5.0g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	5.0g	$2443.0	2025-03-13
Enamine	EN300-6750615-10.0g	2-(4,6-difluoro-1H-1,2,3-benzotriazol-1-yl)propan-1-ol	2287316-70-3	95.0%	10.0g	$3622.0	2025-03-13